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Introduction to Triethylhexanoin in Sun Care

Triethylhexanoin is a synthetic triglyceride ester of glycerin and 2-ethylhexanoic acid. In
cosmetic and pharmaceutical formulations, it functions as a versatile emollient, skin-
conditioning agent, and solvent.[1][2] Its unique properties make it an increasingly popular
ingredient in the development of high-performance sunscreen products. Triethylhexanoin is
characterized by its light, non-greasy skin feel and excellent spreadability, which significantly
enhances the sensory profile of sunscreen formulations.[2][3]

One of the primary advantages of triethylhexanoin in sun care is its exceptional ability to
solubilize a wide range of organic UV filters.[3] This property is crucial for achieving high Sun
Protection Factor (SPF) values and ensuring the uniform distribution of active ingredients for
broad-spectrum protection. Furthermore, it aids in the dispersion of inorganic UV filters, such
as titanium dioxide and zinc oxide, minimizing the whitening effect often associated with
mineral sunscreens.[3] Its chemical stability and compatibility with other cosmetic ingredients
make it a reliable choice for creating stable and aesthetically pleasing sunscreen formulations.

[3]14]

Key Properties and Benefits in Sunscreen
Formulations
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The inclusion of triethylhexanoin in sunscreen formulations offers several key benefits,

primarily related to sensory experience, formulation stability, and UV filter performance.

Property

Benefit in Sunscreen Formulation

Excellent Solvency

Efficiently dissolves a wide range of crystalline
organic UV filters, enabling higher SPF
formulations and ensuring a homogenous

distribution of actives.[3]

Light, Non-Greasy Feel

Improves the sensory profile of sunscreens,
reducing the heavy, oily texture often disliked by

consumers.[2]

Enhanced Spreadability

Facilitates even application of the sunscreen,
which is critical for achieving uniform protection

across the skin.[2][3]

Dispersion Aid

Assists in the dispersion of inorganic UV filters
(e.g., TiIO2, ZnO), reducing their tendency to

agglomerate and cause a white cast on the skin.

[3]

Good Stability

Exhibits good oxidative and hydrolytic stability,
contributing to the overall stability of the final

sunscreen product.[3][4]

Reduces Stickiness

Counteracts the tacky feeling that can be
imparted by some UV filters and other

formulation components.[2]

Experimental Protocols

Protocol for Preparation of an Oil-in-Water (O/W)

Sunscreen Emulsion

This protocol outlines the basic steps for creating an O/W sunscreen emulsion incorporating

triethylhexanoin.

Materials:
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¢ Qil Phase:

o

Triethylhexanoin

[¢]

Organic UV filters (e.g., Avobenzone, Octocrylene, Octisalate)

[¢]

Inorganic UV filters (e.g., Titanium Dioxide, Zinc Oxide) - if applicable

[e]

Emulsifiers (e.g., Cetearyl Alcohol, Glyceryl Stearate)

o

Waxes/Thickeners (e.g., Stearic Acid, Cetyl Alcohol)

o Water Phase:

o Deionized Water

o Humectants (e.g., Glycerin, Propylene Glycol)

o Thickener/Stabilizer (e.g., Xanthan Gum, Carbomer)

o Chelating Agent (e.g., Disodium EDTA)

e Cool-Down Phase:

o Preservatives

o Fragrance

o pH adjuster (e.g., Triethanolamine, Citric Acid)

Procedure:

e Preparation of the Oil Phase:

1. In a suitable vessel, combine triethylhexanoin and other oil-soluble ingredients
(emulsifiers, waxes).

2. Begin heating the mixture to 75-80°C while stirring.
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3. Once the waxes have melted, add the organic UV filters and stir until fully dissolved.

4. If using inorganic UV filters, disperse them in a portion of the triethylhexanoin using a
high-shear mixer until a uniform dispersion is achieved, then add to the main oil phase.
Maintain the temperature at 75-80°C.

Preparation of the Water Phase:
1. In a separate vessel, combine deionized water, humectants, and the chelating agent.

2. Disperse the thickener/stabilizer into the water phase under constant agitation until fully
hydrated.

3. Heat the water phase to 75-80°C.

Emulsification:

1. Slowly add the oil phase to the water phase while homogenizing at a moderate speed.

2. Increase the homogenization speed and mix for 10-15 minutes to form a stable emulsion.
Cooling and Final Additions:

1. Begin cooling the emulsion while stirring with a propeller mixer.

2. When the temperature reaches below 40°C, add the cool-down phase ingredients
(preservatives, fragrance).

3. Adjust the pH to the desired range (typically 5.5-6.5 for skin products).

4. Continue stirring until the emulsion is uniform and has reached room temperature.
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Figure 1. O/W Sunscreen Emulsion Workflow
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Protocol for In-Vitro SPF Determination

This protocol provides a method for the in-vitro estimation of the Sun Protection Factor (SPF).
Equipment:
e UV-Vis Spectrophotometer with an integrating sphere
o Polymethyl methacrylate (PMMA) plates
e Glove or finger cot for spreading
Procedure:
e Sample Preparation:
1. Accurately weigh the PMMA plate.
2. Apply the sunscreen formulation to the PMMA plate at a concentration of 1.0 mg/cm2.

3. Spread the formulation evenly across the plate using a gloved finger, mimicking consumer
application.

4. Allow the film to dry and equilibrate for 15-20 minutes in the dark.
e Spectrophotometric Measurement:

1. Measure the transmittance of the sunscreen film at multiple points on the PMMA plate
over the UV spectrum (290-400 nm).

2. The spectrophotometer will calculate the absorbance values from the transmittance data.
e SPF Calculation:

1. The SPF value is calculated using a standardized equation that integrates the erythemal
action spectrum and the solar spectral irradiance over the UV range, corrected by the
absorbance of the sunscreen film. Many modern spectrophotometers with dedicated
software perform this calculation automatically.
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Figure 2. In-Vitro SPF Determination Workflow

Protocol for Sensory Evaluation

This protocol describes a method for conducting a sensory evaluation of sunscreen

formulations.

Panelists: A trained panel of 10-15 individuals.
Procedure:

o Sample Application:

1. An equal amount (e.g., 0.1 g) of each sunscreen formulation is applied to a designated

area on the forearm of each panelist.

2. Panelists are instructed to spread the product in a standardized manner (e.g., circular

motions for 10 seconds).
e Evaluation:

1. Panelists evaluate the sensory attributes of each formulation immediately after application

and after a set time (e.g., 5 minutes).

2. Attributes are rated on a standardized scale (e.g., a 10-point scale where 1 = low intensity
and 10 = high intensity).

Sensory Attributes to Evaluate:
o Spreadability: Ease of spreading the product on the skin.

o Greasiness: The perception of an oily residue.
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Stickiness: The tacky or sticky feeling on the skin.

Absorption: The speed at which the product is absorbed into the skin.
Shine/Gloss: The degree of shininess on the skin after application.
Whitening: The presence of a white cast on the skin.

After-feel: The overall feel of the skin after the product has dried.
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Figure 3. Sensory Evaluation Protocol

Stability Testing
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The stability of sunscreen formulations is critical to ensure their safety and efficacy over their
shelf life.

Protocol for Accelerated Stability Testing:

e Sample Storage:

o Store samples of the sunscreen formulation in their final packaging at various temperature
and humidity conditions. Common conditions include:

Room Temperature (25°C / 60% RH)

Elevated Temperature (40°C / 75% RH)

Refrigerated (4°C)

Freeze-thaw cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours, repeated for
3-5 cycles).

o Evaluation Schedule:

o Evaluate the samples at initial (time zero), 1, 2, and 3-month intervals.

o Parameters to Evaluate:

[e]

Physical Appearance: Color, odor, phase separation, and texture.

o

pH: Measure the pH of the formulation.

[¢]

Viscosity: Measure the viscosity using a viscometer.

[¢]

SPF: Conduct in-vitro SPF testing to ensure the efficacy is maintained.

[e]

Microbiological Testing: Test for microbial contamination.

Conclusion

Triethylhexanoin is a highly beneficial ingredient in the development of modern sunscreen
formulations. Its ability to act as an effective solvent for UV filters, coupled with its desirable
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sensory properties, allows formulators to create high-SPF, broad-spectrum sunscreens that are
both effective and pleasant to use. The protocols provided in these application notes offer a
framework for the development, evaluation, and stability testing of sunscreen formulations
containing triethylhexanoin. Further optimization of formulations will depend on the specific
combination of UV filters and other ingredients used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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developing-sunscreen-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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